
Application Note: N-Nitroso Tizanidine
Reference Standard

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N-Nitroso Tizanidine

Cat. No.: B16090419

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitroso Tizanidine is the N-nitroso derivative of Tizanidine, a centrally acting α2-adrenergic

agonist used as a muscle relaxant.[1][2] N-nitrosamine compounds are classified as probable

human carcinogens, and their presence in pharmaceutical products is a significant concern for

regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the

European Medicines Agency (EMA).[3][4][5] Consequently, strict control and monitoring of

nitrosamine impurities, such as N-Nitroso Tizanidine, are imperative throughout the drug

development and manufacturing process to ensure patient safety.[6][7]

This document provides detailed application notes and protocols for the use of the N-Nitroso
Tizanidine reference standard in analytical method development, validation, and routine quality

control (QC) testing of Tizanidine drug substances and products.[1][8][9][10] The N-Nitroso
Tizanidine reference standard is a highly characterized chemical compound essential for

establishing detection limits, quantifying impurity levels, and ensuring that any trace nitroso

impurities remain within the stringent safety limits set by regulatory bodies.[8]
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Regulatory Context
Regulatory bodies like the FDA and EMA have issued guidance for the pharmaceutical industry

on the control of nitrosamine impurities in human drugs.[3][4][11] The guidelines generally

follow a three-step process:

Risk Assessment: Manufacturers are required to conduct a comprehensive risk assessment

to evaluate the potential for nitrosamine formation in their active pharmaceutical ingredients

(APIs) and drug products.[5][6]

Confirmatory Testing: If a risk is identified, confirmatory testing must be performed using

sensitive and appropriately validated analytical methods to detect and quantify nitrosamine

impurities.[5][6]

Mitigation and Reporting: If nitrosamine impurities are detected, manufacturers must

implement changes to their manufacturing processes to prevent or reduce their presence

and report these changes to the regulatory authorities.[5][12]

The acceptable intake (AI) limit for nitrosamine impurities is a critical parameter. For many

nitrosamines, the FDA recommends a default AI limit of 26.5 ng/day if a substance-specific limit

cannot be determined.[12][13]
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Regulatory Workflow for Nitrosamine Impurity Control

Step 1: Risk Assessment
(Identify potential for nitrosamine formation)

Risk Identified?

No significant risk identified.
Document and monitor.

No

Step 2: Confirmatory Testing
(Using validated analytical methods)

Yes

Compliance with Regulatory Limits

Nitrosamine Detected?

Not detected or below acceptable limits.
Continue routine monitoring.

No

Step 3: Mitigation & Reporting
(Process optimization, report to authorities)

Yes
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Analytical Workflow for N-Nitroso Tizanidine

Obtain N-Nitroso Tizanidine
Reference Standard

Prepare Standard Solutions
(Stock and Working Standards)

Prepare Sample Solutions
(API or Drug Product)

Set up HPLC or LC-MS/MS
(Column, Mobile Phase, etc.)

Inject Standards and Samples
for Chromatographic Analysis

Data Acquisition
(Peak Area, Retention Time)

Quantification
(Compare sample response to calibration curve)

Report Results
(Concentration of N-Nitroso Tizanidine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16090419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

